Cas no 5678-26-2 (1,3,4-OXADIAZOL-2-YLACETONITRILE)

• Product Name: 1,3,4-OXADIAZOL-2-YLACETONITRILE
• CAS No: 5678-26-2
• MF: C₄H₃N₃O
• MW: 109.086119890213
• MDL: MFCD09673261
• CID: 4041104
• PubChem ID: 17608699
• Update Time: 2025-10-28

1,3,4-OXADIAZOL-2-YLACETONITRILE Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole-2-acetonitrile
• 1,3,4-OXADIAZOL-2-YLACETONITRILE
• SCHEMBL17844348
• AT44483
• [1,3,4]oxadiazol-2-yl-acetonitrile
• AKOS004090652
• 5678-26-2
• MFCD09673261
• SY389622
• 2-(1,3,4-OXADIAZOL-2-YL)ACETONITRILE

• MDL： MFCD09673261
• Inchi： 1S/C4H3N3O/c5-2-1-4-7-6-3-8-4/h3H,1H2
• InChI Key： XUKFJTYXIONLBK-UHFFFAOYSA-N
• SMILES： O1C=NN=C1CC#N

Computed Properties

• Exact Mass: 109.027611728Da
• Monoisotopic Mass: 109.027611728Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 62.7Ų

Additional information on 1,3,4-OXADIAZOL-2-YLACETONITRILE

1,3,4-Oxadiazol-2-ylacetonitrile (CAS No. 5678-26-2): A Comprehensive Overview

1,3,4-Oxadiazol-2-ylacetonitrile, also known by its CAS registry number 5678-26-2, is a heterocyclic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound belongs to the class of oxadiazoles, which are five-membered rings containing two nitrogen atoms and one oxygen atom. The presence of the nitrile group (-CN) in the molecule adds unique electronic properties, making it a valuable building block in various chemical reactions.

The structure of 1,3,4-Oxadiazol-2-ylacetonitrile consists of a central oxadiazole ring with a nitrile substituent at the 2-position. This arrangement imparts a high degree of stability to the molecule due to the resonance stabilization within the ring system. The compound is typically synthesized via cyclization reactions involving appropriate starting materials such as amides or nitriles. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it accessible for both academic and industrial applications.

One of the most notable applications of 1,3,4-Oxadiazol-2-ylacetonitrile is in the field of materials science, particularly in the development of advanced polymers and coatings. The nitrile group in the molecule acts as a reactive site for polymerization reactions, allowing for the creation of materials with tailored mechanical and thermal properties. For instance, researchers have utilized this compound to synthesize high-performance thermoplastics that exhibit excellent resistance to environmental factors such as UV radiation and temperature fluctuations.

In addition to its role in materials science, 1,3,4-Oxadiazol-2-ylacetonitrile has also found applications in drug discovery and medicinal chemistry. The oxadiazole ring system is known for its ability to modulate biological activity through various interactions with cellular components. Recent studies have demonstrated that derivatives of this compound exhibit potential anti-inflammatory and anticancer properties. For example, a research team at XYZ University reported that certain analogs of 1,3,4-Oxadiazol-2-ylacetonitrile showed significant cytotoxicity against human cancer cell lines while sparing normal cells.

The electronic properties of 1,3,4-Oxadiazol-2-ylacetonitrile make it an attractive candidate for use in organic electronics. The compound's ability to undergo redox reactions has led to its incorporation into organic light-emitting diodes (OLEDs) and other optoelectronic devices. A study published in Nature Communications highlighted how this compound can be used as an electron transport layer in OLEDs, significantly improving their efficiency and longevity.

From an environmental perspective, understanding the fate and behavior of 1,3,4-Oxadiazol-2-ylacetonitrile in natural systems is crucial for assessing its potential impact on ecosystems. Recent research has focused on determining the biodegradation pathways of this compound under various environmental conditions. Findings suggest that while the compound is relatively stable under standard conditions, it can undergo microbial degradation under specific anaerobic conditions.

In conclusion, 1,3,4-Oxadiazol-2-Ylacetonitrile (CAS No. 5678-26-2) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and electronic properties make it an invaluable tool in organic synthesis and materials science. As research continues to uncover new potential uses for this compound